Cas no 1369332-27-3 (2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid)

2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid structure
1369332-27-3 structure
Product Name:2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid
CAS No:1369332-27-3
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD22062231
CID:5684504
PubChem ID:82403624
Update Time:2023-11-24

2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1369332-27-3
    • EN300-26296213
    • 2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
    • 7H-Pyrrolo[2,3-d]pyrimidine-5-acetic acid, 2-methyl-
    • 2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid
    • MDL: MFCD22062231
    • Inchi: 1S/C9H9N3O2/c1-5-10-4-7-6(2-8(13)14)3-11-9(7)12-5/h3-4H,2H2,1H3,(H,13,14)(H,10,11,12)
    • InChI Key: KCUDCOWXROSJKY-UHFFFAOYSA-N
    • SMILES: OC(CC1=CNC2C1=CN=C(C)N=2)=O

Computed Properties

  • Exact Mass: 191.069476538g/mol
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.448±0.06 g/cm3(Predicted)
  • pka: 3.37±0.30(Predicted)

2-{2-methyl-7H-pyrrolo2,3-dpyrimidin-5-yl}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26296213-0.05g
2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
1369332-27-3 95%
0.05g
$2528.0 2024-06-18
Enamine
EN300-26296213-0.1g
2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
1369332-27-3 95%
0.1g
$2648.0 2024-06-18
Enamine
EN300-26296213-0.25g
2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
1369332-27-3 95%
0.25g
$2768.0 2024-06-18
Enamine
EN300-26296213-0.5g
2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
1369332-27-3 95%
0.5g
$2889.0 2024-06-18
Enamine
EN300-26296213-1.0g
2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
1369332-27-3 95%
1.0g
$3009.0 2024-06-18
Enamine
EN300-26296213-2.5g
2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
1369332-27-3 95%
2.5g
$5897.0 2024-06-18
Enamine
EN300-26296213-5.0g
2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
1369332-27-3 95%
5.0g
$8725.0 2024-06-18
Enamine
EN300-26296213-10.0g
2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
1369332-27-3 95%
10.0g
$12938.0 2024-06-18
Enamine
EN300-26296213-1g
2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
1369332-27-3
1g
$3009.0 2023-09-14
Enamine
EN300-26296213-5g
2-{2-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl}acetic acid
1369332-27-3
5g
$8725.0 2023-09-14
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.